![molecular formula C16H19N3OS B2468867 N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide CAS No. 392252-89-0](/img/structure/B2468867.png)
N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide
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Description
N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide, also known as TDPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. TDPA is a thienopyrazole derivative that has been synthesized using various methods.
Scientific Research Applications
- Researchers have explored the antimicrobial potential of this compound. Its structural features may contribute to inhibiting bacterial or fungal growth. Investigating its effectiveness against specific pathogens could lead to novel antimicrobial agents .
- The derivatives of thieno[2,3-d]pyrimidine (a related compound) have been studied as inhibitors for TrmD, an enzyme isolated from Haemophilus influenzae. TrmD plays a crucial role in tRNA modification, and inhibiting it could have implications for antibiotic development .
- Given its unique structure, this compound might exhibit selective cytotoxicity against cancer cells. Researchers could explore its potential as an anticancer agent or as part of targeted therapies .
- The thieno[3,4-c]pyrazole scaffold has attracted interest in neurological research. Investigating the effects of this compound on neuronal function, neuroprotection, or neuroinflammation could yield valuable insights .
- Researchers can use this compound as a building block for designing new molecules. By modifying its structure, they may create analogs with improved properties, such as enhanced bioavailability or reduced toxicity .
- The unique heterocyclic structure of this compound could find applications in materials science. It might serve as a precursor for functional materials, such as conducting polymers or organic semiconductors .
Antimicrobial Activity
TrmD Inhibition
Cancer Research
Neurological Disorders
Chemical Biology and Drug Design
Materials Science
properties
IUPAC Name |
2,2-dimethyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c1-16(2,3)15(20)17-14-12-9-21-10-13(12)18-19(14)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZPMPAVNLSACGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C2CSCC2=NN1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-dimethyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)propanamide |
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